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Compound of Interest

Compound Name: MK 0893

Cat. No.: B1251896

Application Notes and Protocols for MK-0893
For Researchers, Scientists, and Drug Development
Professionals

Introduction

MK-0893 is a potent and selective antagonist of the glucagon receptor (GCGR), with an IC50
of 6.6 nM.[1][2][3] It functions as a competitive and reversible antagonist, making it a valuable
tool for investigating the physiological roles of glucagon and for the potential treatment of type
2 diabetes.[4][5] These application notes provide detailed protocols for the dissolution and
preparation of MK-0893 for both in vitro and in vivo experiments.

Data Presentation

Table 1: Solubility of MK-0893
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Solvent Solubility Notes

DMSO > 24.05 mg/mL -
Gentle warming and

Ethanol = 4.8 mg/mL ultrasonication may be
required.[6]

Water Insoluble -

) ] Forms a clear solution suitable
10% DMSO in Corn Oil > 2.5 mg/mL

for in vivo studies.[1]

Table 2: Storage and Stability of MK-0893 Solutions

Storage Temperature Shelf Life (Stock Solution) Recommendations
Aliquot to avoid repeated
freeze-thaw cycles.[1] It is
-20°C Up to 1 year[1]
recommended to prepare fresh
solutions.[3]
Aliquot to avoid repeated
-80°C Up to 2 years[1]

freeze-thaw cycles.[1]

Experimental Protocols

Protocol 1: Preparation of MK-0893 for In Vitro Experiments

This protocol details the preparation of a stock solution and subsequent working solutions for

use in cell-based assays.

Materials:

o MK-0893 powder

o Dimethyl sulfoxide (DMSO), cell culture grade

» Sterile microcentrifuge tubes
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Vortex mixer

Water bath or incubator at 37°C (optional)

Ultrasonic bath (optional)

Procedure:

Stock Solution Preparation (e.g., 10 mM): a. Aseptically weigh the required amount of MK-
0893 powder. The molecular weight of MK-0893 is 588.48 g/mol . b. Add the appropriate
volume of DMSO to achieve the desired concentration. For a 10 mM stock solution, dissolve
5.88 mg of MK-0893 in 1 mL of DMSO. c. To aid dissolution, vortex the solution thoroughly. If
needed, gently warm the tube at 37°C for 10 minutes and/or use an ultrasonic bath for a
short period.[4][6] d. Visually inspect the solution to ensure complete dissolution. e. Aliquot
the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to
minimize freeze-thaw cycles.[1] f. Store the aliquots at -20°C or -80°C.[1]

Working Solution Preparation: a. Thaw a single aliquot of the MK-0893 stock solution at
room temperature. b. Dilute the stock solution to the final desired concentration using the
appropriate cell culture medium or assay buffer. Note that for some assays, the final
concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-induced cellular
toxicity.[4]

Protocol 2: Preparation of MK-0893 for In Vivo Oral Administration

This protocol describes the formulation of MK-0893 for oral gavage in animal models, such as

mice.

Materials:

MK-0893 powder

Dimethyl sulfoxide (DMSO)

Corn oil

Sterile tubes
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e \ortex mixer
Procedure:

e Vehicle Preparation: a. Prepare a 10% DMSO in corn oil vehicle by mixing 1 part DMSO with
9 parts corn oil. b. Vortex the mixture thoroughly to ensure homogeneity.

o MK-0893 Formulation (e.g., 2.5 mg/mL): a. Weigh the required amount of MK-0893 powder.
b. First, dissolve the MK-0893 powder in the DMSO portion of the vehicle. For example, to
prepare 1 mL of a 2.5 mg/mL solution, dissolve 2.5 mg of MK-0893 in 100 pL of DMSO.[1] c.
Once fully dissolved in DMSO, add the corn oil portion (900 uL in this example) to the
mixture.[1] d. Vortex the final formulation extensively to ensure a uniform and clear solution.
[1] e. This formulation is suitable for oral administration in animal studies.[1][2] Dosing can
also be achieved by mixing the compound directly into the feed for chronic studies.[2][7]

Mandatory Visualizations
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Caption: Experimental workflow for preparing MK-0893 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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